Cas no 111744-23-1 (Terthiophene)

• Product Name: Terthiophene
• CAS No: 111744-23-1
• MF: C₁₂H₈S₃
• MW: 248.386919021606
• CID: 97262
• PubChem ID: 395532
• Update Time: 2025-04-18

Terthiophene Chemical and Physical Properties

Names and Identifiers

• Terthiophene
• 2,3-dithiophen-2-ylthiophene
• 2,2':3',2''-Terthiophene
• CHEMBL482785
• CHEBI:50079
• Q27121892
• AKOS024368118
• 111744-23-1
• 2,3-bis(2-thienyl)thiophene
• NSC700222
• A801814
• SCHEMBL147273
• DTXSID90327899
• SBVKMIQOXJYJIM-UHFFFAOYSA-N
• NSC-700222
• NCI60_035956

• Inchi： 1S/C12H8S3/c1-3-10(13-6-1)9-5-8-15-12(9)11-4-2-7-14-11/h1-8H
• InChI Key： SBVKMIQOXJYJIM-UHFFFAOYSA-N
• SMILES： S1C=CC(C2=CC=CS2)=C1C1=CC=CS1

Computed Properties

• Exact Mass: 247.97894
• Monoisotopic Mass: 247.97881378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 0